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Compound of Interest

Compound Name: Cyclopentene oxide

Cat. No.: B1362415 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,2-Epoxycyclopentane

Introduction
1,2-Epoxycyclopentane, also known as cyclopentene oxide, is a cyclic ether and a valuable

intermediate in organic synthesis.[1][2][3] Its strained three-membered epoxide ring makes it

susceptible to ring-opening reactions, rendering it a versatile building block for the synthesis of

various functionalized cyclopentane derivatives, including β-amino alcohols which are of

interest in pharmaceutical development.[3][4] This document provides a comprehensive

overview of the core physical properties of 1,2-epoxycyclopentane, detailed experimental

protocols for their determination, and a visualization of its common synthetic pathway, intended

for researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 1,2-epoxycyclopentane are

summarized below. These properties are crucial for its handling, storage, and application in

synthetic chemistry.
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Property Value Source(s)

Molecular Formula C₅H₈O [1][2][5][6][7]

Molecular Weight 84.12 g/mol [1][2][3][5][7]

CAS Number 285-67-6 [3][5][6][8]

Appearance
Clear colorless to faintly

yellow/orange liquid
[1][2][8]

Boiling Point
102 °C (at atmospheric

pressure)
[1][8][9]

Density 0.964 g/mL at 25 °C [1][5][8][9]

Refractive Index 1.434 (at 20 °C, nD) [1][3][8][9]

Flash Point 10 °C (50 °F) [1][5][6][8]

Water Solubility Immiscible [1][3][8]

Vapor Pressure 39.6 mmHg at 25 °C [1]

Storage
Store at 2°C - 8°C in a well-

ventilated place
[5][8]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard methodologies for measuring the boiling point, density, and

refractive index of liquid samples like 1,2-epoxycyclopentane.

Determination of Boiling Point via Thiele Tube Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[10]

Apparatus:

Thiele tube
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Heat source (e.g., Bunsen burner or heating mantle)

High-temperature mineral oil

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Procedure:

Sample Preparation: Add a small amount (0.5-1 mL) of 1,2-epoxycyclopentane to the

Durham tube.

Capillary Insertion: Place the capillary tube into the Durham tube with the open end

submerged in the liquid.[10]

Assembly: Attach the Durham tube to the thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.

Heating: Place the assembly into the Thiele tube, which is filled with mineral oil to just above

the side-arm. Heat the side-arm of the Thiele tube gently.[10] The design of the tube

facilitates uniform heating of the oil via convection currents.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

capillary tube. Continue heating until a continuous and rapid stream of bubbles is observed.

Measurement: Turn off the heat and allow the apparatus to cool slowly. The boiling point is

the temperature at which the stream of bubbles stops and the liquid just begins to enter the

capillary tube.[10] This temperature corresponds to the point where the vapor pressure of the

sample equals the atmospheric pressure.

Recording: Record the temperature and the ambient barometric pressure.
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Experimental Workflow: Boiling Point Determination (Thiele Tube)

Setup

Measurement

1. Add sample to
Durham tube

2. Insert inverted
capillary tube

3. Attach tube
to thermometer

4. Place assembly
in Thiele tube

5. Heat Thiele tube's
side arm gently

6. Observe continuous
stream of bubbles

7. Remove heat and
allow to cool

8. Record temperature when liquid
enters capillary tube
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Caption: Workflow for Boiling Point Measurement.
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Determination of Density via Mass and Volume
Measurement
Density is an intrinsic property defined as mass per unit volume. A straightforward method

involves measuring the mass of a known volume of the liquid.[11]

Apparatus:

Volumetric flask or graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (accurate to at least 0.001 g)

Thermometer

Procedure:

Mass of Empty Container: Carefully measure and record the mass of a clean, dry graduated

cylinder or volumetric flask using an electronic balance.[12]

Volume Measurement: Add a specific volume of 1,2-epoxycyclopentane (e.g., 10 mL) to the

graduated cylinder. Read the volume precisely from the bottom of the meniscus.[12]

Mass of Container and Liquid: Weigh the container with the liquid and record the combined

mass.[12]

Temperature: Measure and record the temperature of the liquid, as density is temperature-

dependent.

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty container from the

combined mass.

Calculate the density using the formula: Density = Mass / Volume.[11]

Repeatability: Repeat the measurement at least three times to ensure precision and

calculate the average density.[12]
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Determination of Refractive Index via Refractometer
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to identify and assess the purity of

liquid samples.[13] The Abbe refractometer is a commonly used instrument for this purpose.

[14]

Apparatus:

Abbe Refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., acetone or ethanol)

Lens paper

Procedure:

Calibration: Ensure the refractometer is calibrated, typically using distilled water or a

standard of known refractive index.

Temperature Control: Connect the refractometer prisms to a water bath set to a constant

temperature, commonly 20 °C, as the refractive index is sensitive to temperature changes.

Sample Application: Open the prism assembly. Using a clean dropper, place a few drops of

1,2-epoxycyclopentane onto the surface of the lower prism.

Measurement: Close the prisms firmly. Look through the eyepiece and turn the adjustment

knob until the light and dark fields converge into a sharp, single line.

Reading: Adjust the eyepiece so that the crosshairs are in focus. Align the sharp dividing line

exactly on the center of the crosshairs.

Data Acquisition: Press the "Read" button or look at the internal scale to obtain the refractive

index value. Record this value along with the measurement temperature (e.g., n²⁰/D, where
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20 is the temperature and D refers to the sodium D-line wavelength).

Cleaning: Clean the prism surfaces thoroughly with a soft lens paper and an appropriate

solvent immediately after the measurement.

Synthesis Pathway of 1,2-Epoxycyclopentane
1,2-Epoxycyclopentane is commonly synthesized from cyclopentanol via a three-step process

involving bromination, elimination, and epoxidation.[15][16][17] This synthetic route is a staple

in organic chemistry for converting cyclic alcohols into their corresponding epoxides.

Three-Step Synthesis of 1,2-Epoxycyclopentane

Cyclopentanol Bromocyclopentane

1. Bromination
Reagent: PBr₃

Cyclopentene

2. E2 Elimination
Reagent: NaOEt/EtOH 1,2-Epoxycyclopentane

3. Epoxidation
Reagent: m-CPBA

Click to download full resolution via product page

Caption: Synthesis of 1,2-Epoxycyclopentane from Cyclopentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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